Cas no 2228316-84-3 (2-chloro-1-(1-methyl-1H-imidazol-5-yl)ethan-1-ol)

• Product Name: 2-chloro-1-(1-methyl-1H-imidazol-5-yl)ethan-1-ol
• CAS No: 2228316-84-3
• MF: C₆H₉ClN₂O
• MW: 160.60146021843
• CID: 6593082
• PubChem ID: 165634738
• Update Time: 2025-05-21

2-chloro-1-(1-methyl-1H-imidazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(1-methyl-1H-imidazol-5-yl)ethan-1-ol
• EN300-1994547
• 2228316-84-3

• Inchi： 1S/C6H9ClN2O/c1-9-4-8-3-5(9)6(10)2-7/h3-4,6,10H,2H2,1H3
• InChI Key： AWLWARBQKKFTRI-UHFFFAOYSA-N
• SMILES： ClCC(C1=CN=CN1C)O

Computed Properties

• Exact Mass: 160.0403406g/mol
• Monoisotopic Mass: 160.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38Ų

Additional information on 2-chloro-1-(1-methyl-1H-imidazol-5-yl)ethan-1-ol

Introduction to 2-Chloro-1-(1-Methyl-1H-Imidazol-5-yl)ethan-1-ol (CAS No. 2228316-84-3)

2-Chloro-1-(1-methyl-1H-imidazol-5-yl)ethan-1-ol, with the CAS number 2228316-84-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 2-chloro-1-(1-methyl-1H-imidazol-5-yl)ethan-1-ol consists of a chloro-substituted ethyl group attached to a 1-methylimidazole ring. The presence of the chlorine atom and the imidazole moiety imparts distinct chemical and biological properties to this compound, making it an intriguing candidate for further investigation.

Recent studies have highlighted the potential of 2-chloro-1-(1-methyl-1H-imidazol-5-yl)ethan-1-ol in modulating various biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The imidazole ring, known for its ability to interact with metal ions and proteins, plays a crucial role in these biological effects. Additionally, the chlorine substitution enhances the lipophilicity of the molecule, potentially improving its cellular uptake and bioavailability.

In the context of drug discovery, 2-chloro-1-(1-methyl-1H-imidazol-5-yl)ethan-1-ol has been explored as a lead compound for developing new therapeutic agents. Its ability to selectively target specific enzymes and receptors makes it a valuable starting point for structure-based drug design. Computational studies have identified several key interactions between this compound and its target proteins, providing insights into its mechanism of action and guiding the optimization of its pharmacological properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-chloro-1-(1-methyl-1H-imidazol-5-yl)ethan-1-ol-based drugs. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic profiles. These findings underscore the potential of this compound as a novel therapeutic agent for treating various diseases.

Beyond its therapeutic applications, 2-chloro-1-(1-methyl-1H-imidazol-5-yl)ethan-1-ol has also been investigated for its use in chemical synthesis and materials science. Its unique structural features make it a valuable building block for constructing more complex molecules with tailored functionalities. Researchers have successfully utilized this compound as a precursor in the synthesis of advanced materials with applications in electronics and catalysis.

In summary, 2-chloro-1-(1-methyl-1H-imidazol-5-y l)ethan - 1 - ol (CAS No . 22283 6 - 84 - 3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Ongoing research continues to uncover new applications and optimize its properties, positioning it as a promising candidate for future developments in these fields.